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This guide provides an objective comparison of the selectivity of the herbicide oxadiazon in
different processing tomato cultivars. The information is supported by experimental data to aid
in research and development decisions.

Executive Summary

Oxadiazon, a protoporphyrinogen oxidase (PPO) inhibiting herbicide, demonstrates a high
degree of selectivity in several processing tomato cultivars.[1][2][3] Experimental findings
indicate that pre-planting applications of oxadiazon at rates up to 625 g ha* resulted in no
observable visual injury or adverse effects on the fruit yield of the tomato hybrids Acangata
9992, H-9553, and HMX 7885.[1][2] This high selectivity, coupled with its effectiveness in
controlling problematic weeds such as American black nightshade (Solanum americanum),
positions oxadiazon as a valuable tool in tomato cultivation.[1][2][3] This guide presents a
detailed analysis of oxadiazon's performance and compares it with other herbicides commonly
used in tomato production.

Comparative Performance of Herbicides in Tomato

The following tables summarize the quantitative data on the selectivity of oxadiazon and
alternative herbicides in various tomato cultivars.

Table 1: Selectivity of Oxadiazon in Processing Tomato Cultivars[1][2][3]
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. Oxadiazon Rate (g Visual Impact on Fruit
Tomato Cultivar o )
ha-?) Phytotoxicity Yield
No visual injury )
Acangata 9992 125 - 625 No negative effect
observed
No visual injury )
H-9553 125 - 625 No negative effect
observed
No visual injury )
HMX 7885 125 - 625 No negative effect

observed

Table 2: Performance of Alternative Herbicides in Tomato Cultivars
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. Tomato Application Visual Impact on
Herbicide . o .
Cultivar(s) Rate Phytotoxicity Yield
Varied by
] ) Severe
Heinz 1706 ] cultivar,; o
o ] 0.5 mg/L (in phytotoxicity at
Metribuzin (susceptible), ) tolerance )
_ nutrient culture) _ _ higher rates can
Fireball (tolerant) increased with )
) reduce yield.[4]
seedling age.
Excellent safety, ]
o No negative
] 0.0175 - 0.035 no significant ) )
Rimsulfuron Bos 3155 o impact on vyield.
kg/ha phytotoxicity 5]
observed.[5]
Minimal and
transient stunting
and chlorosis
) ] No significant
Halosulfuron- Ohio 8245, M82, observed in ) ]
34.7-70ghat o yield reduction
methyl E6203, 7983 some varieties,
) observed.[2][6]
particularly
E6203 and M82.
[21[6]
Little to no effect
) ) » 1.0 kg/ha (pre- on growth when
Pendimethalin Not specified ) ) -
transplanting) applied before
transplanting.[7]
Significant visual
injury when No significant
N 800 g a.i. ha™t applied 7 and 14  vyield reduction
S-metolachlor Not specified

(post-transplant)

days after
transplanting, but
not at 28 days.[8]

despite early

visual injury.[8]

Experimental Protocols

Oxadiazon Selectivity Evaluation in Tomato Cultivars[1][2]
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» Experimental Design: Field trials were conducted using a randomized block design with four
replications for each of the three tomato hybrids (Acangata 9992, H-9553, and HMX 7885).

o Treatments: Five rates of oxadiazon (125, 250, 375, 500, and 625 g ha~*) were applied at
the pre-planting of tomato seedlings. A control group with no herbicide application was also
included.

o Application: The herbicide was applied to the soil surface before the mechanical
transplanting of tomato seedlings.

o Data Collection:

o Phytotoxicity: Visual assessments for any signs of crop injury, such as stunting, chlorosis,
or necrosis, were conducted at regular intervals after application.

o Yield: At the end of the growing season, the total fruit yield from each plot was harvested
and weighed to determine any impact of the herbicide treatments.

» Weed Control: The effectiveness of oxadiazon in controlling target weeds, specifically
American black nightshade, was also evaluated.

Visualizations
Signaling Pathway

Oxadiazon functions by inhibiting the enzyme protoporphyrinogen oxidase (PPO), a key
enzyme in the tetrapyrrole biosynthesis pathway, which is responsible for the production of both
chlorophyll and heme.[7][9][10][11] Inhibition of PPO leads to the accumulation of
protoporphyrinogen IX, which then leaks from the plastid into the cytoplasm. In the cytoplasm, it
is oxidized to protoporphyrin IX. This accumulation of protoporphyrin IX, in the presence of light
and oxygen, generates reactive oxygen species (ROS) that cause lipid peroxidation and
membrane damage, ultimately leading to cell death in susceptible plants.[12][13][14]
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Caption: Mechanism of action of Oxadiazon.

Experimental Workflow

The following diagram illustrates the workflow for evaluating the selectivity of herbicides in

tomato cultivars.
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Caption: Experimental workflow for herbicide selectivity.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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